N-(3-chloro-4-methylphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O2S2/c1-13-3-6-15(7-4-13)23-20(27)12-29-21-25-17(11-28-21)10-19(26)24-16-8-5-14(2)18(22)9-16/h3-9,11H,10,12H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: BKZFIKYJAFFKHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C21H20ClN3O2S2
• Molecular Weight: 446.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O2S2 and its molecular weight is 445.98. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

• Sunder and Maleraju (2013) synthesized derivatives of a similar compound and assessed them for anti-inflammatory activity. Among the synthesized compounds, some showed significant anti-inflammatory activities, suggesting the potential therapeutic applications of these compounds in inflammation-related disorders Sunder & Maleraju, 2013.

Anticancer Activity

• Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and studied their anticancer activity. Some compounds showed high selectivity and significant apoptosis induction in cancer cell lines, highlighting the potential use of these compounds in cancer therapy Evren et al., 2019.

Antimicrobial Activity

• Badiger et al. (2013) synthesized sulfide and sulfone derivatives of a related compound and screened them for antimicrobial activity against various bacterial and fungal strains. Their results indicate potential applications of these compounds in developing new antimicrobial agents Badiger et al., 2013.

Coordination Complexes and Antioxidant Activity

• Chkirate et al. (2019) studied the synthesis of coordination complexes from pyrazole-acetamide derivatives, analyzing their structure and antioxidant activities. The study suggests applications in developing compounds with significant antioxidant properties Chkirate et al., 2019.